2-[4-(3-nitrobenzyl)-1-piperazinyl]pyrimidine

• IUPAC Name: 2-[4-[(3-nitrophenyl)methyl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C15H17N5O2/c21-20(22)14-4-1-3-13(11-14)12-18-7-9-19(10-8-18)15-16-5-2-6-17-15/h1-6,11H,7-10,12H2
• InChI Key: RZKJWHNLYVYZMI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)[N+](=O)[O-])C3=NC=CC=N3
• Molecular Formula: C15H17N5O2
• Molecular Weight: 299.33 g/mol
• Solubility: 32.2 [ug/mL] (The mean of the results at pH 7.4)

Description

2-[4-(3-nitrobenzyl)-1-piperazinyl]pyrimidine, also known as NBMPR, is a chemical compound that has been extensively studied for its scientific research applications. It is a potent inhibitor of nucleoside transporters, which are responsible for the uptake of nucleosides into cells.

Mechanism of Action

2-[4-(3-nitrobenzyl)-1-piperazinyl]pyrimidine inhibits nucleoside transporters by binding to the transporter protein and preventing the uptake of nucleosides into the cell. This leads to the accumulation of nucleosides in the extracellular space, which can have various physiological and biochemical effects.
Biochemical and Physiological Effects:
The accumulation of nucleosides in the extracellular space can have various physiological and biochemical effects. For example, it can lead to the activation of purinergic receptors, which are involved in various physiological processes such as neurotransmission, inflammation, and immune response. In addition, the accumulation of nucleosides can also lead to the inhibition of adenosine deaminase, which is involved in the metabolism of adenosine.

Advantages and Limitations for Lab Experiments

2-[4-(3-nitrobenzyl)-1-piperazinyl]pyrimidine has several advantages for lab experiments. It is a potent and specific inhibitor of nucleoside transporters, which makes it a valuable tool for studying the role of nucleoside transporters in various physiological and pathological processes. However, 2-[4-(3-nitrobenzyl)-1-piperazinyl]pyrimidine also has some limitations. It is a small molecule inhibitor, which means that it may not be suitable for studying the function of large membrane proteins. In addition, 2-[4-(3-nitrobenzyl)-1-piperazinyl]pyrimidine may have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 2-[4-(3-nitrobenzyl)-1-piperazinyl]pyrimidine. One direction is to study the role of nucleoside transporters in various pathological processes such as cancer and inflammation. Another direction is to develop more potent and specific inhibitors of nucleoside transporters. Finally, the development of new methods for studying the function of membrane proteins may also lead to new insights into the role of nucleoside transporters in physiological and pathological processes.
Conclusion:
In conclusion, 2-[4-(3-nitrobenzyl)-1-piperazinyl]pyrimidine is a potent inhibitor of nucleoside transporters that has been extensively studied for its scientific research applications. It has several advantages for lab experiments, but also has some limitations. The study of 2-[4-(3-nitrobenzyl)-1-piperazinyl]pyrimidine has led to new insights into the role of nucleoside transporters in various physiological and pathological processes, and there are several future directions for the study of this compound.

Synthesis Methods

The synthesis of 2-[4-(3-nitrobenzyl)-1-piperazinyl]pyrimidine involves several steps. First, 3-nitrobenzyl chloride is reacted with piperazine to form 4-(3-nitrobenzyl)-1-piperazine. This intermediate is then reacted with 2-chloropyrimidine to form 2-[4-(3-nitrobenzyl)-1-piperazinyl]pyrimidine. The final product is purified using column chromatography and characterized using various spectroscopic techniques.

Scientific Research Applications

2-[4-(3-nitrobenzyl)-1-piperazinyl]pyrimidine has been used extensively in scientific research for its ability to inhibit nucleoside transporters. Nucleoside transporters are membrane proteins that are responsible for the uptake of nucleosides into cells. Inhibition of nucleoside transporters can lead to the accumulation of nucleosides in the extracellular space, which can have various physiological and biochemical effects.